6-(Hydroxymethyl)piperazin-2-one

• IUPAC Name: 6-(hydroxymethyl)piperazin-2-one
• InChI: InChI=1S/C5H10N2O2/c8-3-4-1-6-2-5(9)7-4/h4,6,8H,1-3H2,(H,7,9)
• InChI Key: AOUYCCFUYHPVGG-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)CN1)CO
• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol

Description

6-(Hydroxymethyl)piperazin-2-one (CAS 205993-34-6) is a heterocyclic organic compound with the molecular formula C₅H₁₀N₂O₂ and a molar mass of 130.15 g/mol . Structurally, it consists of a six-membered piperazine ring with a hydroxymethyl (-CH₂OH) substituent at the 6-position and a ketone group at the 2-position. This compound is of interest in medicinal chemistry due to the versatility of the piperazine scaffold, which is frequently employed in drug design for its ability to modulate pharmacokinetic properties and interact with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Hydroxymethyl)piperazin-2-one typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . The key step in this process is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods: Industrial production methods for piperazine derivatives, including 6-(Hydroxymethyl)piperazin-2-one, often involve large-scale cyclization reactions and the use of solid-phase synthesis techniques . These methods are designed to optimize yield and purity while minimizing production costs.

Chemical Reactions Analysis

Types of Reactions: 6-(Hydroxymethyl)piperazin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are facilitated by the presence of functional groups such as the hydroxymethyl and piperazinone moieties.

Common Reagents and Conditions: Common reagents used in the reactions of 6-(Hydroxymethyl)piperazin-2-one include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . Substitution reactions often involve nucleophiles like amines and alcohols .

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group can yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

6-(Hydroxymethyl)piperazin-2-one has a wide range of applications in scientific research . In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, it is studied for its potential therapeutic properties, including its role as a kinase inhibitor and receptor modulator . Additionally, the compound is used in industrial applications, such as the production of pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 6-(Hydroxymethyl)piperazin-2-one involves its interaction with specific molecular targets and pathways . The compound can act as a ligand for various receptors, modulating their activity and influencing cellular processes . It may also inhibit certain enzymes, thereby affecting metabolic pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The piperazine core is a common feature in many pharmacologically active compounds. Below is a comparison of 6-(Hydroxymethyl)piperazin-2-one with structurally related derivatives:

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Applications/Activity
6-(Hydroxymethyl)piperazin-2-one	C₅H₁₀N₂O₂	130.15	-CH₂OH at position 6, ketone at C2	Intermediate in drug synthesis
6-(1-Piperazinyl)-2(1H)-pyridinone	C₉H₁₃N₃O	179.22	Piperazinyl group at C6, pyridinone	Potential CNS modulation (structural analog)
6-(Piperazin-1-yl)-1,3,5-triazine	C₇H₁₂N₆	180.22	Triazine core with piperazine	Anti-schistosomiasis activity
6-(Methoxymethyl)piperazin-2-one	C₆H₁₂N₂O₂	144.17	-CH₂OCH₃ at C6	Solubility modifier (inferred)
3-(Pyridin-2-yl)piperazin-2-one	C₉H₁₁N₃O	177.21	Pyridyl substituent at C3	Research chemical (safety data available)

Key Structural Differences :

• Substituent Diversity : The hydroxymethyl group in 6-(Hydroxymethyl)piperazin-2-one enhances hydrophilicity compared to methoxymethyl or aryl substituents (e.g., pyridyl or phenyl) .

Physicochemical Properties

• Hydrophilicity : The hydroxymethyl group confers higher polarity to 6-(Hydroxymethyl)piperazin-2-one compared to methoxymethyl or alkyl-substituted analogs, as evidenced by its lower logP value (predicted ~-0.5) .
• Thermal Stability : Piperazin-2-ones generally exhibit moderate thermal stability due to hydrogen bonding between the amide and hydroxymethyl groups. This contrasts with sulfonyl- or carbonyl-substituted derivatives (e.g., 6-(Piperazin-1-ylsulfonyl)benzo[d]oxazol-2(3H)-one), where electron-withdrawing groups reduce stability .

Biological Activity

6-(Hydroxymethyl)piperazin-2-one, a compound featuring a piperazine ring with a hydroxymethyl substituent, has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structural properties suggest possible interactions with various biological targets, particularly in the context of neuropharmacology and oncology. This article reviews the biological activity of this compound, summarizing key research findings, case studies, and data tables that highlight its efficacy and mechanisms of action.

• Molecular Formula : C₇H₁₄N₂O
• Molar Mass : Approximately 158.20 g/mol
• Structure : Characterized by a piperazine core with a hydroxymethyl group, enhancing its reactivity and binding capabilities.

Research indicates that 6-(hydroxymethyl)piperazin-2-one may interact with neurotransmitter systems, potentially influencing pathways related to mood regulation and cognitive function. Preliminary studies suggest it may bind to specific receptors, although further investigation is needed to elucidate these interactions fully.

Biological Activity Overview

The biological activity of 6-(hydroxymethyl)piperazin-2-one can be categorized into several key areas:

• Neuropharmacological Effects :
  • Potential modulation of neurotransmitter systems.
  • Influence on mood and cognitive functions.
• Anticancer Properties :
  • Exhibits inhibitory effects on cancer cell lines.
  • Studies have shown that derivatives of piperazinones can inhibit the growth of selected cancer cells, suggesting that 6-(hydroxymethyl)piperazin-2-one may have similar properties .
• Anti-inflammatory Activity :
  • Compounds related to piperazinones have demonstrated significant anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Neuropharmacological	Modulation of neurotransmitter systems
Anticancer	Inhibition of cancer cell growth (up to 65% inhibition)
Anti-inflammatory	Inhibition of TNF-α (up to 87%) and IL-6 (up to 93%)

Case Studies

• Neuropharmacological Study :
  • A study examined the binding affinity of 6-(hydroxymethyl)piperazin-2-one to serotonin receptors, indicating potential applications in treating mood disorders. The compound showed promising results in modulating receptor activity in vitro.
• Anticancer Evaluation :
  • In vitro assays using various cancer cell lines demonstrated that 6-(hydroxymethyl)piperazin-2-one derivatives significantly inhibited cell proliferation. The most effective compounds achieved over 65% inhibition at concentrations around 10 μM .
• Anti-inflammatory Research :
  • A series of piperazine derivatives were tested for their ability to inhibit inflammatory cytokines. Results indicated that certain derivatives could surpass the anti-inflammatory effects of standard treatments like dexamethasone, highlighting their therapeutic potential .